Cas no 2034423-63-5 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034423-63-5
• MF: C₁₄H₁₆N₆O₂
• MW: 300.315841674805
• CID: 5468047
• Update Time: 2025-07-14

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide
• N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C14H16N6O2/c1-19-9-11(8-18-19)12-6-10(2-3-15-12)7-17-14(22)20-5-4-16-13(20)21/h2-3,6,8-9H,4-5,7H2,1H3,(H,16,21)(H,17,22)
• InChI Key： KOSUGSSIBLMVRC-UHFFFAOYSA-N
• SMILES： O=C1NCCN1C(NCC1C=CN=C(C2C=NN(C)C=2)C=1)=O

Computed Properties

• Exact Mass: 300.13347377 g/mol
• Monoisotopic Mass: 300.13347377 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.2
• Molecular Weight: 300.32

Additional information on N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide (CAS No. 2034423-63-5)

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide, with the CAS number 2034423-63-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a pyridine ring, a methylpyrazole moiety, and a 2-oxoimidazolidine carboxamide group. Its intricate design makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The growing interest in N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential applications in treating chronic diseases, given its ability to interact with specific biological pathways. The compound's CAS 2034423-63-5 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor studies and cancer research.

From a synthetic chemistry perspective, the preparation of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for reproducible experimental results, making it a subject of interest in analytical chemistry and quality control protocols. The compound's solubility and bioavailability are also key factors under investigation.

In the context of AI-driven drug discovery, CAS 2034423-63-5 has been featured in computational studies predicting its binding affinity to various protein targets. This aligns with the rising demand for machine learning in chemistry, as researchers seek to accelerate the identification of novel therapeutics. The compound's structural features, such as its hydrogen-bonding capacity and aromatic stacking potential, contribute to its versatility in molecular design.

Environmental and regulatory considerations for N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide are also gaining traction. With increasing focus on green chemistry, scientists are evaluating sustainable synthesis routes and biodegradability profiles for such compounds. The CAS 2034423-63-5 is often referenced in discussions about eco-friendly pharmaceuticals and reduced synthetic waste.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its pharmacological properties. The integration of high-throughput screening and fragment-based drug design could further unlock its potential. As the scientific community continues to explore N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-2-oxoimidazolidine-1-carboxamide, its role in advancing personalized therapeutics remains a compelling area of study.